Cas no 1146080-18-3 (3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one)

• Product Name: 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one
• CAS No: 1146080-18-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 1202529
• PubChem ID: 45786455
• Update Time: 2025-09-27

3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one
• SBB074686
• AK-52816
• KB-27121
• 3-(4-hydroxypiperidyl)-1-phenylpropan-1-one
• 3-(4-Hydroxy-piperidin-1-yl)-1-phenyl-propan-1-one
• 3-(4-Hydroxypiperidin-1-yl)-1-phenyl-propan-1-one
• 3-(4-Hydroxy-piperidin-1-yl)-1-phenyl-propan-1-one, 98+% C14H19NO2, MW: 233.31
• DB-293642
• SCHEMBL17549666
• AKOS006106389
• 1146080-18-3
• DTXSID50671345

• MDL： MFCD11215285
• Inchi： 1S/C14H19NO2/c16-13-6-9-15(10-7-13)11-8-14(17)12-4-2-1-3-5-12/h1-5,13,16H,6-11H2
• InChI Key： RDKDEPZLJUXECO-UHFFFAOYSA-N
• SMILES： OC1CCN(CCC(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one

Exploring the Chemistry and Applications of 3-(4-Hydroxypiperidin-1-yl)-1-phenylpropan-1-one (CAS No. 1146080-18-3)

3-(4-Hydroxypiperidin-1-yl)-1-phenylpropan-1-one (CAS No. 1146080-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its hydroxypiperidine and phenylpropanone moieties, exhibits unique structural features that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a pharmacological intermediate due to its ability to interact with biological targets.

The compound's molecular structure combines a piperidine ring with a hydroxyl group at the 4-position, linked to a phenylpropanone backbone. This configuration allows for versatile chemical modifications, making it a promising candidate for the development of new therapeutic agents. Recent studies have explored its role in modulating neurotransmitter systems, which aligns with current trends in neurological disorder research and central nervous system (CNS) drug development.

One of the most searched questions regarding 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one is its solubility and stability under various conditions. Laboratory tests indicate that it is moderately soluble in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its formulation in preclinical studies. Additionally, its stability at room temperature makes it suitable for long-term storage, a key consideration for pharmaceutical manufacturers.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have shown promise in reducing waste and improving yield. These advancements resonate with the growing demand for environmentally friendly chemical processes in the industry.

The compound's potential applications extend beyond pharmaceuticals. Material scientists are exploring its use in polymeric materials and coating technologies, where its structural properties could enhance durability and performance. This multidisciplinary interest highlights the versatility of 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one and its relevance in cutting-edge research.

From a market perspective, the demand for high-purity 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one is rising, driven by its applications in drug discovery pipelines and specialty chemicals. Suppliers are increasingly focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Quality control, particularly in ensuring low impurity levels, remains a critical factor for end-users.

In summary, 3-(4-hydroxypiperidin-1-yl)-1-phenylpropan-1-one (CAS No. 1146080-18-3) represents a compelling subject of study due to its structural uniqueness and broad applicability. Its role in neurological research, sustainable chemistry, and advanced materials underscores its importance in modern science. As research progresses, this compound is likely to play an even more significant role in addressing complex challenges in healthcare and technology.